molecular formula C10H11F3N2O B8522366 N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide

N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide

Cat. No.: B8522366
M. Wt: 232.20 g/mol
InChI Key: SJEAKJXSLFMYNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide is a useful research compound. Its molecular formula is C10H11F3N2O and its molecular weight is 232.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11F3N2O

Molecular Weight

232.20 g/mol

IUPAC Name

N-[2-(3-aminophenyl)ethyl]-2,2,2-trifluoroacetamide

InChI

InChI=1S/C10H11F3N2O/c11-10(12,13)9(16)15-5-4-7-2-1-3-8(14)6-7/h1-3,6H,4-5,14H2,(H,15,16)

InChI Key

SJEAKJXSLFMYNF-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)CCNC(=O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(3-nitrophenethyl)-2,2,2-trifluoroacetamide (9.05 g, 34.5 mmol) in MeOH (125 ml) at RT was added 10% Pd/C (50% H2O wet) (3.67 g, 1.73 mmol). The resulting suspension was placed under H2 (3 atm) at RT overnight. The reaction was filtered through Celite® and the cake rinsed with MeOH. The filtrate was concentrated to provide N-(3-aminophenethyl)-2,2,2-trifluoroacetamide as an oil (7.83 g, 98% yield). 1H NMR (300 MHz, CDCl3): δ 7.16-7.12 (m, 1H), 6.62-6.58 (m, 2H), 6.54-6.53 (m, 1H), 6.34 (brs, 1H), 3.61 (q, J=6.40 Hz, 2H), 2.80 (t, J=6.40 Hz, 2H), 2.68 (brs, 2H); MS (ESI) m/z: 233.3 (M+H+).
Name
N-(3-nitrophenethyl)-2,2,2-trifluoroacetamide
Quantity
9.05 g
Type
reactant
Reaction Step One
Name
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
3.67 g
Type
catalyst
Reaction Step One

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